Cas no 2040-20-2 (p-Methoxyisobutyrophenone)
p-Methoxyisobutyrophenone structure
Product Name:p-Methoxyisobutyrophenone
CAS No:2040-20-2
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00095003
CID:909705
PubChem ID:285578
Update Time:2024-10-31
p-Methoxyisobutyrophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methoxyphenyl)-2-methylpropan-1-one
- p-Methoxyisobutyroph
- p-Methoxyisobutyrophenone
- 1-(4-Methoxy-phenyl)-2-methyl-propan-1-on
- 1-(4-methoxy-phenyl)-2-methyl-propan-1-one
- 1-propanone, 1-(4-methoxyphenyl)-2-methyl-
- 4'-methoxyisobutyrophenone
- 4-Methoxyisobutyrophenone
- AC1L63D0
- AC1Q49MR
- AC1Q5EFD
- Isopropyl 4-methoxyphenyl ketone
- Isopropyl p-methoxyphenyl ketone
- SureCN12453
-
- MDL: MFCD00095003
- Inchi: 1S/C11H14O2/c1-8(2)11(12)9-4-6-10(13-3)7-5-9/h4-8H,1-3H3
- InChI Key: CHOMHKNFOBWRCW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OC)C(C)C
Computed Properties
- Exact Mass: 178.09942
- Monoisotopic Mass: 178.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 0.999
- Boiling Point: 281.5°C at 760 mmHg
- Flash Point: 119.4°C
- Refractive Index: 1.496
- PSA: 26.3
- LogP: 2.53390
p-Methoxyisobutyrophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M263055-2.5g |
p-Methoxyisobutyrophenone |
2040-20-2 | 2.5g |
$ 165.00 | 2022-06-04 | ||
| TRC | M263055-5g |
p-Methoxyisobutyrophenone |
2040-20-2 | 5g |
$ 275.00 | 2022-06-04 | ||
| TRC | M263055-25g |
p-Methoxyisobutyrophenone |
2040-20-2 | 25g |
$ 965.00 | 2022-06-04 | ||
| Alichem | A019121031-1g |
1-(4-Methoxyphenyl)-2-methylpropan-1-one |
2040-20-2 | 95% | 1g |
$360.80 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1111947-500mg |
1-(4-Methoxyphenyl)-2-methylpropan-1-one |
2040-20-2 | 95% | 500mg |
$295 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1111947-1g |
1-(4-Methoxyphenyl)-2-methylpropan-1-one |
2040-20-2 | 95% | 1g |
$495 | 2024-08-03 | |
| TRC | M263055-2500mg |
p-Methoxyisobutyrophenone |
2040-20-2 | 2500mg |
$201.00 | 2023-05-18 | ||
| TRC | M263055-5000mg |
p-Methoxyisobutyrophenone |
2040-20-2 | 5g |
$333.00 | 2023-05-18 | ||
| TRC | M263055-25000mg |
p-Methoxyisobutyrophenone |
2040-20-2 | 25g |
$1166.00 | 2023-05-18 | ||
| Enamine | EN300-55880-0.05g |
1-(4-methoxyphenyl)-2-methylpropan-1-one |
2040-20-2 | 95% | 0.05g |
$64.0 | 2023-04-20 |
p-Methoxyisobutyrophenone Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2040-20-2 (p-Methoxyisobutyrophenone) Related Products
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- 137833-36-4(2,4-Pentanedione,3-(4-methoxybenzoyl)-)
- 55814-54-5(1-Propanone,2,2-dimethyl-1-(4-phenoxyphenyl)-)
- 84836-32-8(1-Butanone,2-ethyl-1-(4-methoxyphenyl)-)
- 2040-26-8(1-(4-methoxyphenyl)-2,2-dimethylpropan-1-one)
- 6026-75-1(1-Propanone, 1-(3-methoxyphenyl)-2-methyl-)
- 111473-17-7(1,3-Propanedione,2-p-anisoyl-1,3-diphenyl- (6CI))
- 62369-16-8(Cyclooctanone, 2-[2-(4-methoxyphenyl)-2-oxoethyl]-)
- 84839-92-9(1-Propanone, 2-(4-methoxyphenyl)-1-phenyl-)
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